Cas no 891139-71-2 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide
• CAS No: 891139-71-2
• MF: C₁₇H₁₃Cl₂N₃O₂
• MW: 362.210021734238
• CID: 6602328
• PubChem ID: 7244036
• Update Time: 2025-10-31

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide
• Benzenepropanamide, N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-
• AB00678936-01
• 891139-71-2
• F2518-0107
• AKOS024656258
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-3-phenylpropanamide
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-3-phenylpropanamide

• Inchi： 1S/C17H13Cl2N3O2/c18-12-7-8-14(19)13(10-12)16-21-22-17(24-16)20-15(23)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2,(H,20,22,23)
• InChI Key： ZHWXNAUOJOWGCJ-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=NN=C(C3=CC(Cl)=CC=C3Cl)O2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 361.0384821g/mol
• Monoisotopic Mass: 361.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide

Professional Introduction to Compound with CAS No. 891139-71-2 and Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide

The compound with the CAS number 891139-71-2 and the product name N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a 1,3,4-oxadiazole core, which is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The presence of a 2,5-dichlorophenyl group and a phenylpropanamide moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent research in the field of heterocyclic chemistry has highlighted the importance of 1,3,4-oxadiazole derivatives in the development of novel drugs. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide structure combines the favorable characteristics of these heterocycles with additional functional groups that may enhance binding affinity and selectivity. This has led to increased interest in exploring its potential as an intermediate in drug synthesis and as a lead compound for further medicinal chemistry optimization.

In the context of drug discovery, the 2,5-dichlorophenyl group plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern is often employed to improve metabolic stability and bioavailability, which are critical factors in the development of orally active pharmaceuticals. The phenylpropanamide moiety contributes to the molecule's solubility and interaction with biological targets. Together, these structural elements make N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide a versatile scaffold for designing molecules with enhanced pharmacological activity.

Current research trends in medicinal chemistry emphasize the need for innovative approaches to overcome drug resistance and improve therapeutic outcomes. The 1,3,4-oxadiazole core has been identified as a key structural motif in several FDA-approved drugs due to its ability to interact with biological targets in unique ways. For instance, oxadiazole derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound under discussion may offer similar benefits by targeting key pathways involved in disease mechanisms.

The synthesis of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired heterocyclic framework efficiently. These methods not only enhance reaction efficiency but also minimize unwanted byproducts, which is crucial for pharmaceutical applications.

Evaluation of the pharmacological properties of this compound has revealed several promising characteristics. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For example, preliminary data suggest that it may interfere with pathways involved in inflammation and pain perception. Additionally, its interaction with biological targets suggests potential applications in treating neurological disorders and other conditions characterized by abnormal cellular signaling.

The chemical stability of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-3-phenylpropanamide is another critical aspect that has been thoroughly investigated. Pharmacological compounds must exhibit stability under various conditions to ensure efficacy during storage and administration. Studies have shown that this compound maintains its structural integrity under standard storage conditions while retaining its biological activity. This stability is attributed to the robust nature of the 1,3,4 oxadiazole core and the protective effects provided by the substituent groups.

Future directions in research on this compound include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models. By understanding how it interacts with biological targets at a molecular level, researchers can identify opportunities for further optimization to enhance its therapeutic potential. Additionally, computational modeling techniques can be employed to predict how modifications to its structure might affect its pharmacological properties.

The significance of this compound extends beyond its immediate applications; it serves as a valuable building block for more complex drug molecules. The combination of functional groups present in its structure provides a versatile platform for designing novel therapeutics targeting multiple diseases simultaneously. This approach aligns with current trends in drug development aimed at addressing complex medical conditions through polypharmacology.

In conclusion,N - 5 - ( 2 , 5 - dichlorophenyl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 3 - phenylpropanamide represents an exciting development in pharmaceutical chemistry with substantial potential for therapeutic applications . Its unique molecular architecture , characterized by an oxadiazole core , dichlorophenyl substitution , and phenylpropanamide moiety , positions it as a promising candidate for further exploration . Ongoing research efforts are expected to uncover additional insights into its pharmacological properties , paving the way for new treatments across various medical disciplines .